Cas no 2171880-69-4 (1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,3'-oxetane)
1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,3'-oxetane Chemical and Physical Properties
Names and Identifiers
-
- 1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,3'-oxetane
- EN300-1619272
- 1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-oxetane]
- 2171880-69-4
-
- Inchi: 1S/C8H11BrO2/c9-3-7-1-6(7)2-11-8(7)4-10-5-8/h6H,1-5H2
- InChI Key: JXXFJRGRNYAYKZ-UHFFFAOYSA-N
- SMILES: BrCC12CC1COC12COC1
Computed Properties
- Exact Mass: 217.99424g/mol
- Monoisotopic Mass: 217.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 18.5Ų
1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,3'-oxetane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1619272-0.05g |
1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-oxetane] |
2171880-69-4 | 0.05g |
$1091.0 | 2023-06-04 | ||
| Enamine | EN300-1619272-0.1g |
1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-oxetane] |
2171880-69-4 | 0.1g |
$1144.0 | 2023-06-04 | ||
| Enamine | EN300-1619272-0.25g |
1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-oxetane] |
2171880-69-4 | 0.25g |
$1196.0 | 2023-06-04 | ||
| Enamine | EN300-1619272-0.5g |
1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-oxetane] |
2171880-69-4 | 0.5g |
$1247.0 | 2023-06-04 | ||
| Enamine | EN300-1619272-1.0g |
1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-oxetane] |
2171880-69-4 | 1g |
$1299.0 | 2023-06-04 | ||
| Enamine | EN300-1619272-2.5g |
1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-oxetane] |
2171880-69-4 | 2.5g |
$2548.0 | 2023-06-04 | ||
| Enamine | EN300-1619272-5.0g |
1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-oxetane] |
2171880-69-4 | 5g |
$3770.0 | 2023-06-04 | ||
| Enamine | EN300-1619272-10.0g |
1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-oxetane] |
2171880-69-4 | 10g |
$5590.0 | 2023-06-04 | ||
| Enamine | EN300-1619272-50mg |
1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-oxetane] |
2171880-69-4 | 50mg |
$1091.0 | 2023-09-22 | ||
| Enamine | EN300-1619272-100mg |
1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-oxetane] |
2171880-69-4 | 100mg |
$1144.0 | 2023-09-22 |
1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,3'-oxetane Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,3'-oxetane
Introduction to 1-(Bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,3'-oxetane (CAS No. 2171880-69-4)
1-(Bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,3'-oxetane (CAS No. 2171880-69-4) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its intricate spirocyclic structure and the presence of a bromomethyl group, holds potential applications in various areas of research and development, particularly in the design of novel therapeutic agents.
The chemical structure of 1-(Bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,3'-oxetane is noteworthy for its spirocyclic framework, which consists of a six-membered ring fused with a three-membered oxetane ring. The bromomethyl group attached to the spirocyclic core adds a reactive site that can be exploited for further chemical modifications, making this compound a valuable building block in synthetic chemistry.
Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their unique pharmacological properties and ability to penetrate biological membranes effectively. The spirocyclic structure of 1-(Bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,3'-oxetane contributes to its stability and bioavailability, making it an attractive candidate for the development of new drugs targeting various diseases.
In the context of medicinal chemistry, the bromomethyl group in 1-(Bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,3'-oxetane can serve as a versatile functional group for conjugation with other bioactive molecules. This feature allows researchers to create hybrid compounds with enhanced therapeutic properties and reduced side effects. For instance, conjugation with anticancer agents or anti-inflammatory drugs can lead to the development of more potent and selective therapeutic agents.
The synthesis of 1-(Bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,3'-oxetane typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for large-scale research and development projects.
In addition to its potential as a building block for drug design, 1-(Bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,3'-oxetane has also been explored for its use in materials science. The unique structural features of this compound make it suitable for applications in polymer synthesis and the development of advanced materials with tailored properties.
The biological activity of 1-(Bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,3'-oxetane has been investigated through various in vitro and in vivo studies. Preliminary results suggest that this compound exhibits promising activity against certain types of cancer cells and microbial pathogens. Further research is needed to elucidate the mechanisms underlying these biological effects and to optimize the compound's pharmacological profile.
The safety profile of 1-(Bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,3'-oxetane is an important consideration for its potential use in therapeutic applications. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic concentrations, although more extensive safety assessments are required before it can be advanced to clinical trials.
In conclusion, 1-(Bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,3'-oxetane (CAS No. 2171880-69-4) represents a promising compound with a wide range of potential applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop innovative solutions to pressing scientific challenges.
2171880-69-4 (1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,3'-oxetane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)